Cas no 1806368-49-9 (2-Fluoro-3-methylpyridine-6-acetonitrile)
2-Fluoro-3-methylpyridine-6-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoro-3-methylpyridine-6-acetonitrile
-
- Inchi: 1S/C8H7FN2/c1-6-2-3-7(4-5-10)11-8(6)9/h2-3H,4H2,1H3
- InChI Key: ZBAFMPPKTAYWQN-UHFFFAOYSA-N
- SMILES: FC1=C(C)C=CC(CC#N)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 172
- XLogP3: 1.3
- Topological Polar Surface Area: 36.7
2-Fluoro-3-methylpyridine-6-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029004984-250mg |
2-Fluoro-3-methylpyridine-6-acetonitrile |
1806368-49-9 | 95% | 250mg |
$940.80 | 2022-03-31 | |
| Alichem | A029004984-500mg |
2-Fluoro-3-methylpyridine-6-acetonitrile |
1806368-49-9 | 95% | 500mg |
$1,701.85 | 2022-03-31 | |
| Alichem | A029004984-1g |
2-Fluoro-3-methylpyridine-6-acetonitrile |
1806368-49-9 | 95% | 1g |
$2,750.25 | 2022-03-31 |
2-Fluoro-3-methylpyridine-6-acetonitrile Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
Additional information on 2-Fluoro-3-methylpyridine-6-acetonitrile
Recent Advances in the Study of 2-Fluoro-3-methylpyridine-6-acetonitrile (CAS: 1806368-49-9) and Its Applications in Chemical Biology and Pharmaceutical Research
2-Fluoro-3-methylpyridine-6-acetonitrile (CAS: 1806368-49-9) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Its unique structural features, such as the presence of a fluorine atom and a nitrile group, make it a valuable building block for the development of novel therapeutic agents. Recent studies have explored its utility in medicinal chemistry, particularly in the design of kinase inhibitors and other small-molecule therapeutics.
One of the most notable applications of 2-Fluoro-3-methylpyridine-6-acetonitrile is its role in the synthesis of kinase inhibitors. Kinases are critical targets in drug discovery, especially for cancer therapy, and the incorporation of fluorinated pyridine moieties has been shown to enhance the binding affinity and selectivity of these inhibitors. Recent research has demonstrated that derivatives of this compound exhibit promising activity against specific kinase targets, such as EGFR and ALK, which are implicated in various cancers. These findings highlight the potential of 2-Fluoro-3-methylpyridine-6-acetonitrile as a scaffold for the development of next-generation kinase inhibitors.
In addition to its applications in kinase inhibitor design, 2-Fluoro-3-methylpyridine-6-acetonitrile has also been investigated for its role in the synthesis of agrochemicals and other specialty chemicals. The fluorine atom in the pyridine ring can significantly alter the physicochemical properties of the resulting compounds, such as their lipophilicity and metabolic stability. This makes it an attractive candidate for the development of agrochemicals with improved efficacy and environmental profiles. Recent studies have explored its use in the synthesis of herbicides and fungicides, demonstrating its broad utility beyond pharmaceutical applications.
The synthetic routes to 2-Fluoro-3-methylpyridine-6-acetonitrile have also been a focus of recent research. Efficient and scalable methods for its production are essential to meet the growing demand for this compound in both academic and industrial settings. Recent advancements in catalytic fluorination and cyanation reactions have enabled more efficient synthesis of this compound, reducing the cost and environmental impact of its production. These methodological improvements are expected to further accelerate its adoption in various research and development programs.
Looking ahead, the potential of 2-Fluoro-3-methylpyridine-6-acetonitrile in drug discovery and chemical biology is vast. Its unique structural features and versatility make it a valuable tool for medicinal chemists and researchers alike. Future studies are likely to explore its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, where fluorinated compounds have shown promise. Additionally, the development of new synthetic methodologies and the exploration of its mechanistic roles in biological systems will continue to be areas of active investigation.
In conclusion, 2-Fluoro-3-methylpyridine-6-acetonitrile (CAS: 1806368-49-9) represents a highly versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in kinase inhibitor design, agrochemical synthesis, and other specialty chemical areas underscore its importance in modern drug discovery and development. As research in this field progresses, this compound is expected to play an increasingly prominent role in the discovery of novel therapeutics and other bioactive molecules.
1806368-49-9 (2-Fluoro-3-methylpyridine-6-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)